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Compound of Interest

Compound Name: 19-Nordehydroepiandrosterone

CAS No.: 17916-75-5

Cat. No.: B8347813

Get Quote

This guide provides crucial safety protocols and logistical plans for the handling and disposal of

19-Nordehydroepiandrosterone, a potent synthetic steroid compound. The following

procedures are designed to ensure the safety of researchers, scientists, and drug development

professionals by minimizing exposure and mitigating risks.

Hazard Assessment and Occupational Exposure
19-Nordehydroepiandrosterone is a hormonal compound that may have significant

physiological effects even at low doses. Due to its potency, it should be handled as a

hazardous substance.

Occupational Exposure Limit (OEL): A specific OEL for 19-Nordehydroepiandrosterone is not

publicly established. In the absence of such data, it is prudent to treat it as a Highly Potent

Active Pharmaceutical Ingredient (HPAPI). For such compounds, a conservative OEL of less

than 10 µg/m³ over an 8-hour time-weighted average is often applied.[1] All handling

procedures should aim to keep airborne concentrations well below this limit.
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Routes of Exposure: The primary routes of occupational exposure are inhalation of airborne

powder and dermal (skin) contact.[2][3] Ingestion and eye contact are also potential routes of

exposure.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to prevent exposure to 19-
Nordehydroepiandrosterone. The following table summarizes the required PPE for various

laboratory activities involving this compound.

Activity
Eye and Face

Protection
Hand Protection Body Protection

Respiratory

Protection

Weighing and

Aliquoting

(Powder)

Safety goggles

with side shields

and a face shield

Double-gloving

with nitrile gloves

Disposable, low-

permeability

gown with tight-

fitting cuffs

N95 or higher

certified

respirator

Solution

Preparation

Chemical splash

goggles

Double-gloving

with nitrile gloves

Disposable, low-

permeability

gown with tight-

fitting cuffs

Not generally

required if

performed in a

certified chemical

fume hood

In Vitro/In Vivo

Dosing

Safety glasses

with side shields
Nitrile gloves Lab coat

Not generally

required

Spill Cleanup

Chemical splash

goggles and face

shield

Double-gloving

with heavy-duty

nitrile or butyl

rubber gloves

Disposable,

chemical-

resistant

coveralls

N95 or higher

certified

respirator

Waste Disposal
Safety glasses

with side shields
Nitrile gloves Lab coat

Not generally

required

Engineering Controls
Engineering controls are the primary means of minimizing exposure and should be used in

conjunction with appropriate PPE.
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Ventilation: All procedures involving the handling of powdered 19-
Nordehydroepiandrosterone, such as weighing and reconstituting, must be performed in a

certified chemical fume hood, a ventilated balance enclosure, or a glove box to minimize

inhalation exposure.[4]

Containment: For procedures with a high potential for generating aerosols or dust, consider

using containment solutions like glove bags or isolators.

Operational Plan for Handling
4.1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leakage.

Store 19-Nordehydroepiandrosterone in a clearly labeled, sealed container in a

designated, secure, and well-ventilated area away from incompatible materials.

Access to the storage area should be restricted to authorized personnel.

4.2. Weighing and Preparation of Solutions:

Preparation: Before starting, ensure the work area within the chemical fume hood is clean

and decontaminated. Gather all necessary equipment and reagents.

Donning PPE: Put on all required PPE as specified in the table above, including double

gloves.

Handling: Carefully transfer the required amount of 19-Nordehydroepiandrosterone
powder. Use tools and techniques that minimize dust generation (e.g., using a micro-

spatula).

Cleaning: After weighing, carefully clean all equipment and the work surface with a suitable

solvent (e.g., 70% ethanol) and then decontaminate with a cleaning agent. Dispose of all

contaminated wipes as hazardous waste.

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. The outer

gloves should be removed first, followed by the gown and then the inner gloves. Wash hands

thoroughly after removing all PPE.
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4.3. Spill Management:

Evacuate: Alert others in the area and evacuate if the spill is large or in a poorly ventilated

space.

Secure the Area: Restrict access to the spill area.

Assess the Spill: Determine the nature and extent of the spill.

PPE: Don the appropriate PPE for spill cleanup, including respiratory protection.

Contain and Clean: For small powder spills, gently cover with damp paper towels to avoid

generating dust. For liquid spills, use an appropriate absorbent material. Work from the

outside of the spill inwards.

Decontaminate: Clean the spill area with a suitable solvent and then a detergent.

Dispose: All materials used for spill cleanup must be disposed of as hazardous chemical

waste.

Disposal Plan
All waste contaminated with 19-Nordehydroepiandrosterone must be treated as hazardous

chemical waste.

Solid Waste: This includes contaminated gloves, gowns, wipes, and any other disposable

materials. Collect this waste in a dedicated, clearly labeled, and sealed hazardous waste

container.

Liquid Waste: Unused solutions containing 19-Nordehydroepiandrosterone should be

collected in a labeled, sealed, and chemical-resistant hazardous waste container. Do not

dispose of this waste down the drain.

Sharps: Needles, syringes, and other contaminated sharps must be disposed of in a

designated sharps container.

Empty Containers: "Empty" containers that held the powdered compound should be triple-

rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous
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liquid waste.[5] The rinsed container can then be disposed of according to institutional

guidelines.

Waste Pickup: Arrange for the disposal of all hazardous waste through your institution's

environmental health and safety (EHS) office or a licensed hazardous waste disposal

contractor.[6][7]

Below is a logical workflow for the selection of Personal Protective Equipment when handling

19-Nordehydroepiandrosterone.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.stericycle.co.uk/en-gb/resource-centre/blog/how-to-dispose-of-laboratory-waste
https://research-compliance.umich.edu/dispose-controlled-substances
https://www.benchchem.com/product/b8347813/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-19-nordehydroepiandrosterone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8347813?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Risk Assessment

PPE Selection

Final Check

Start: Handling
19-Nordehydroepiandrosterone

Assess Task:
- Physical form (powder/liquid)

- Scale of operation
- Potential for aerosol/dust generation

Handling Powder?

Aerosol/Dust Risk?

Yes

Splash Risk?

No (Liquid)

Mandatory:
N95 Respirator or higher

Yes

Required:
Safety Goggles + Face Shield

Yes
Required:

Chemical Splash Goggles

Yes

Required:
Nitrile Gloves

No

Required:
Double Nitrile Gloves

Required:
Disposable Gown

Proceed with Task
using selected PPE

Required:
Lab Coat

Click to download full resolution via product page

PPE Selection Workflow for 19-Nordehydroepiandrosterone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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